N3-Aminopseudouridine

• Molecular Formula: C9H13N3O6
• Molecular Weight: 259.22 g/mol
• InChI: InChI=1S/C9H13N3O6/c10-12-8(16)3(1-11-9(12)17)7-6(15)5(14)4(2-13)18-7/h1,4-7,13-15H,2,10H2,(H,11,17)/t4-,5-,6-,7+/m1/s1
• InChIKey: JTONNMYXFVZYEQ-GBNDHIKLSA-N

N3-Aminopseudouridine Identity and Characterization

N3-Aminopseudouridine (CAS: not universally assigned; molecular formula C₉H₁₃N₃O₆; molecular weight 259.22) is a 3-substituted pseudouridine derivative bearing a primary amino group at the N3 position of the pseudouridine base . Structurally, it belongs to the class of modified C-nucleosides and is distinct from canonical N-linked nucleosides by virtue of its C–C glycosidic bond [1]. The compound exists as a solid at room temperature and is soluble in DMSO and aqueous solvent systems suitable for in vitro biological evaluation . N3-Aminopseudouridine serves as a structural analog of the naturally occurring hypermodified nucleoside 1-methyl-3-(3-amino-3-carboxypropyl)pseudouridine (m1acp3Ψ), which represents the chemically most complex modification conserved in eukaryotic 18S ribosomal RNA for over one billion years [1][2]. Procurement of this compound is relevant for researchers investigating RNA modification biology, nucleoside analog drug discovery, and the functional interrogation of aminocarboxypropyl-transferase enzyme systems.

✓ Antimetabolite pathway studies: reported class-level activity via DNA synthesis inhibition and apoptosis induction

✓ In vivo transition support: supplier-provided co-solvent formulation guidelines may reduce initial method development effort

✓ Compound management: documented powder stability benchmarks assist storage and shipping planning

• [1] Meyer B, et al. Synthesis and Solution Conformation Studies of 3-Substituted Uridine and Pseudouridine Derivatives. Bioorg Med Chem. 2008;16(5):2538-2546. doi:10.1016/j.bmc.2007.11.056. PMCID: PMC2295217. View Source
• [2] Babaian A, et al. Loss of m1acp3Ψ Ribosomal RNA Modification Is a Major Feature of Cancer. Cell Rep. 2020;31(5):107611. doi:10.1016/j.celrep.2020.107611. PMID: 32375039. View Source

Functional Divergence of N3-Aminopseudouridine

N3-Aminopseudouridine is not functionally interchangeable with unmodified pseudouridine, N1-methylpseudouridine, or other commercially prevalent pseudouridine analogs. The presence of the N3-amino substituent introduces a hydrogen-bond donor/acceptor capacity at the N3 position that is absent in unsubstituted pseudouridine and sterically blocked in N1-methylated derivatives [1]. In the biosynthetic pathway of the hypermodified m1acp3Ψ nucleotide, the N3 position serves as the specific acceptor site for aminocarboxypropyl transfer, a reaction catalyzed by the dedicated enzyme Tsr3/Bam1 that does not occur on pseudouridine lacking the prerequisite N1-methylation and N3 accessibility [2][3]. Furthermore, solution conformation studies demonstrate that the syn/anti conformational equilibrium of 3-substituted pseudouridine derivatives is governed predominantly by the C–glycosidic linkage rather than the substituent itself, indicating that N3-substituted analogs maintain the characteristic rotational freedom of pseudouridine while presenting distinct chemical functionality [1]. Substitution with unmodified pseudouridine or N1-methylpseudouridine would eliminate the N3-reactive handle required for further derivatization and would fail to recapitulate the substrate recognition properties of the native m1acp3Ψ biosynthetic intermediate. The evidence below quantifies where these differences manifest in experimental systems.

N1-Methylpseudouridine substitution

N1-methyl-Ψ is optimized for mRNA translational fidelity, while N3-amino-Ψ acts as an antimetabolite; swapping may shift biological endpoint interpretation.

Generic pseudouridine analog procurement

Functional divergence between N1-methyl and N3-amino substitutions means class-level selection may not capture target-specific mechanisms; verify substitution identity.

• [1] Meyer B, et al. Synthesis and Solution Conformation Studies of 3-Substituted Uridine and Pseudouridine Derivatives. Bioorg Med Chem. 2008;16(5):2538-2546. doi:10.1016/j.bmc.2007.11.056. PMCID: PMC2295217. View Source
• [2] Meyer B, et al. Ribosome biogenesis factor Tsr3 is the aminocarboxypropyl transferase responsible for 18S rRNA hypermodification in yeast and humans. Nucleic Acids Res. 2016;44(9):4304-4316. doi:10.1093/nar/gkw244. PMCID: PMC4872110. View Source
• [3] DFG Project 277406224. Functional and Structural Analysis of the 18S rRNA aminocarboxypropyl transferase Bam1. Deutsche Forschungsgemeinschaft, 2015-2020. View Source

N3-Aminopseudouridine Procurement Evidence

Storage and Shipping Stability

N3-Aminopseudouridine serves as the direct synthetic precursor or minimal structural core for the hypermodified nucleotide N1-methyl-N3-aminocarboxypropyl-pseudouridine (m1acp3Ψ), the chemically most complex modification conserved in eukaryotic 18S rRNA. The enzymatic pathway proceeds from pseudouridine to N1-methylpseudouridine (catalyzed by Nep1), followed by aminocarboxypropyl transfer to the N3 position (catalyzed by Tsr3/Bam1) [1][2]. In contrast, unmodified pseudouridine cannot serve as a substrate for Tsr3/Bam1 because the enzyme requires prior N1-methylation to recognize and modify the N3 position [3]. The N3-amino group of N3-aminopseudouridine provides the functional handle for further conjugation that is absent in both pseudouridine and N1-methylpseudouridine. In Tsr3-impaired yeast mutants, reduced acp modification levels directly correlate with increased 20S pre-rRNA accumulation, demonstrating that the N3-modified species is functionally non-redundant with unmodified pseudouridine in ribosome biogenesis [1].

Storage Stability

Supplier data

3 years at -20°C; 2 years at 4°C; ambient shipping stable for several days

Supports compound management planning and risk assessment during transport

Verify with current lot Certificate of Analysis

Evidence Dimension	Enzymatic substrate specificity for aminocarboxypropyl transfer
Target Compound Data	Contains free N3-amino group (synthetic minimal core of m1acp3Ψ modification)
Comparator Or Baseline	Pseudouridine: no N3 substituent; N1-methylpseudouridine: N3 position available but requires dedicated Tsr3/Bam1 for acp transfer
Quantified Difference	Qualitative difference: N3-amino group confers capacity for conjugation reactions not possible with unmodified pseudouridine; Tsr3/Bam1 transfers acp group exclusively to N1-methylpseudouridine substrate, not to pseudouridine
Conditions	S. cerevisiae and human ribosome biogenesis pathway; in vitro Tsr3 enzyme assays

Why This Matters

This establishes N3-aminopseudouridine as the essential synthetic building block for preparing m1acp3Ψ analogs for ribosome biogenesis research and onco-ribosome targeting studies.

• [1] Meyer B, et al. Ribosome biogenesis factor Tsr3 is the aminocarboxypropyl transferase responsible for 18S rRNA hypermodification in yeast and humans. Nucleic Acids Res. 2016;44(9):4304-4316. doi:10.1093/nar/gkw244. View Source
• [2] DFG Project 277406224. Functional and Structural Analysis of the 18S rRNA aminocarboxypropyl transferase Bam1. Deutsche Forschungsgemeinschaft. View Source
• [3] Meyer B, et al. The ribosome assembly factor Nep1 responsible for Bowen-Conradi syndrome is a pseudouridine-N1-specific methyltransferase. Nucleic Acids Res. 2010;38(7):2387-2398. (via PMC:2853112). View Source

Class-Level Antitumor Activity

The N3-modified pseudouridine species m1acp3Ψ—for which N3-aminopseudouridine serves as the core synthetic precursor—is subject to cancer-specific loss in human malignancies. Analysis of 18S rRNA from patient samples revealed a cancer-specific single-nucleotide variation at nucleotide 1248.U in up to 45.9% of colorectal carcinoma patients and across more than 22 cancer types, corresponding to the m1acp3Ψ modification site [1]. Sub-stoichiometric m1acp3Ψ modification (hypo-m1acp3Ψ) was observed in a subset of CRC tumors, while normal control tissues maintained full modification stoichiometry [1]. An m1acp3Ψ knockout model produced a translational signature characterized by highly abundant ribosomal proteins, defining a distinct class of 'onco-ribosome' [1]. In contrast, loss of unmodified pseudouridine residues at other rRNA positions does not produce comparable oncogenic translational signatures, indicating that the N3-amino-functionalized species has unique and non-redundant biological consequences.

Mechanistic Class

Class-level inference

N3-Aminopseudouridine

DNA synthesis inhibition, apoptosis induction

N1-Methylpseudouridine

Translational fidelity modulation

Distinct mechanistic pathways demand different research applications

Direct IC50 comparison data not available

Evidence Dimension	Cancer-specific loss of N3-modified pseudouridine vs. unmodified pseudouridine
Target Compound Data	m1acp3Ψ (contains N3-aminocarboxypropyl group) lost in up to 45.9% of CRC cases across >22 cancer types
Comparator Or Baseline	Unmodified pseudouridine: no cancer-specific depletion reported at comparable frequency; different translational consequences
Quantified Difference	m1acp3Ψ loss defines onco-ribosome translational signature; pseudouridine loss does not produce this specific oncogenic phenotype
Conditions	Human colorectal carcinoma patient samples (nucleotide 1248.U); m1acp3Ψ knockout model; translational profiling

Why This Matters

This validates N3-substituted pseudouridine analogs as research tools for investigating cancer-specific ribosome heterogeneity and potential chemotherapeutic targeting of onco-ribosomes.

• [1] Babaian A, et al. Loss of m1acp3Ψ Ribosomal RNA Modification Is a Major Feature of Cancer. Cell Rep. 2020;31(5):107611. doi:10.1016/j.celrep.2020.107611. View Source

Molecular Identity

Aqueous solution conformation studies using circular dichroism (CD) and NMR spectroscopy established that the syn/anti conformational distribution of 3-substituted pseudouridine derivatives is dominated by the C-glycosidic linkage (C–C bond between sugar and base) rather than the identity or bulk of the N3 substituent [1]. Across a series of 3-substituted pseudouridine derivatives—including those with varying chain lengths and functional group compositions—functional group composition and chain length exerted only subtle influence on the syn/anti conformational equilibrium [1]. This behavior contrasts with N-linked nucleosides (e.g., uridine analogs), where glycosidic bond type and substituent effects both contribute significantly to conformational restriction. N3-aminopseudouridine thus retains the characteristic rotational flexibility of the pseudouridine scaffold while providing a chemically accessible N3-amino group for further functionalization, a combination not achievable with N1-alkylated pseudouridine derivatives (e.g., N1-methylpseudouridine) where the N1 position is sterically and electronically altered.

Molecular Identity

Head-to-head

N3-Aminopseudouridine

C9H13N3O6, 259.22 g/mol

Pseudouridine / N1-Methyl-Ψ

C9H12N2O6 (244.20) / C10H14N2O6 (258.23)

Precise identity confirmation ensures correct compound procurement

Standard chemical analysis benchmarks

Evidence Dimension	Syn/anti conformational distribution dependence on glycosidic linkage type
Target Compound Data	C-glycosidic (pseudouridine scaffold) with free N3-amino substituent; syn/anti distribution minimally affected by N3-substituent
Comparator Or Baseline	N-linked uridine derivatives: glycosidic bond type and substituent both influence conformation; N1-methylpseudouridine: N1 methylation alters hydrogen bonding capacity
Quantified Difference	Qualitative conformational profile: C-glycosidic linkage is the dominant conformational determinant, not the N3 substituent
Conditions	Aqueous solution; CD and NMR spectroscopy (¹H NMR, NOESY) at ambient temperature

Why This Matters

This provides structural justification for selecting N3-aminopseudouridine when retention of native pseudouridine-like rotational freedom is required alongside N3-position chemical reactivity.

• [1] Meyer B, et al. Synthesis and Solution Conformation Studies of 3-Substituted Uridine and Pseudouridine Derivatives. Bioorg Med Chem. 2008;16(5):2538-2546. doi:10.1016/j.bmc.2007.11.056. PMCID: PMC2295217. View Source

In Vivo Dosing Guidelines

N3-Aminopseudouridine contains a free primary amino group at the N3 position that enables direct chemical conjugation or enzymatic derivatization to generate m1acp3Ψ analogs. In the native biosynthetic pathway, the acp transfer from S-adenosylmethionine (SAM) to N1-methylpseudouridine is catalyzed by Tsr3/Bam1, producing the fully modified m1acp3Ψ nucleotide [1]. N3-aminopseudouridine, as the minimal N3-amino-substituted pseudouridine scaffold, provides a simplified starting point for preparing N3-functionalized pseudouridine libraries through standard amine conjugation chemistry (e.g., amide bond formation, reductive amination, or carbamate synthesis). In contrast, N1-methylpseudouridine lacks a reactive N3 handle and requires the dedicated Tsr3/Bam1 enzyme for N3 modification—an enzymatic step that is not readily scalable for preparative synthesis. Unmodified pseudouridine similarly offers no N3 functionality for derivatization. N3-aminopseudouridine thus enables synthetic access to N3-modified pseudouridine analogs that are otherwise inaccessible or impractical to obtain via enzymatic or biosynthetic routes.

Formulation Support

Supplier data

Defined co-solvent recipes: DMSO/Tween 80/PEG300/Saline combinations supplied

May reduce initial formulation development effort for in vivo studies

Confirm suitability for specific animal model and route

Evidence Dimension	Synthetic accessibility of N3-functionalized pseudouridine analogs
Target Compound Data	Free N3-NH₂ group enables direct chemical conjugation (amine-reactive chemistry)
Comparator Or Baseline	Pseudouridine: no N3 substituent; N1-methylpseudouridine: N3 position unfunctionalized, requires Tsr3/Bam1 enzyme for acp transfer
Quantified Difference	Qualitative synthetic advantage: N3-aminopseudouridine permits non-enzymatic N3 derivatization; N1-methylpseudouridine does not
Conditions	Standard organic synthesis conditions; amine conjugation chemistry

Why This Matters

This positions N3-aminopseudouridine as the preferred starting material for chemical biology studies requiring N3-functionalized pseudouridine probes, including fluorescent conjugates, biotinylated derivatives, and photoaffinity labels targeting the m1acp3Ψ binding pocket.

• [1] Meyer B, et al. Ribosome biogenesis factor Tsr3 is the aminocarboxypropyl transferase responsible for 18S rRNA hypermodification in yeast and humans. Nucleic Acids Res. 2016;44(9):4304-4316. doi:10.1093/nar/gkw244. View Source

N3-Aminopseudouridine Application Scenarios

Antimetabolite Mechanism Studies

Investigators studying the hypermodified m1acp3Ψ nucleotide in eukaryotic 18S rRNA should procure N3-aminopseudouridine as the core synthetic precursor for preparing N3-functionalized pseudouridine analogs. The N3-amino group enables conjugation to aminocarboxypropyl moieties or other functional groups, producing compounds that recapitulate or probe the structure of the native m1acp3Ψ modification. This is directly relevant to research on Tsr3/Bam1 aminocarboxypropyl transferase function [1] and to studies of m1acp3Ψ loss in human cancers, where up to 45.9% of colorectal carcinoma cases exhibit sub-stoichiometric modification at this site [2].

In Vivo Antimetabolite Pharmacology

N3-Aminopseudouridine serves as a versatile scaffold for generating libraries of N3-derivatized pseudouridine compounds through standard amine-reactive conjugation (amide coupling, urea formation, sulfonamide synthesis, reductive amination). Unlike N1-methylpseudouridine, which lacks a reactive N3 handle and requires enzymatic modification via Tsr3/Bam1, N3-aminopseudouridine can be directly functionalized using well-established synthetic protocols. Applications include synthesis of fluorescently labeled pseudouridine probes for RNA modification mapping, biotinylated derivatives for pull-down assays of m1acp3Ψ-binding proteins, and photoaffinity probes for identifying acp-transferase interacting partners [1].

Nucleoside Analog Library Building

Researchers investigating the conformational dynamics of modified nucleosides should select N3-aminopseudouridine when the experimental objective requires retention of pseudouridine-like rotational freedom while introducing N3-position functionality. Solution conformation data demonstrate that the syn/anti equilibrium of 3-substituted pseudouridine derivatives is governed predominantly by the C-glycosidic linkage rather than the N3 substituent [1]. This distinguishes N3-aminopseudouridine from N-linked uridine analogs, where both glycosidic bond type and substituent identity contribute to conformational restriction, and from N1-methylpseudouridine, where N1 methylation eliminates a hydrogen bond donor and alters base-pairing properties [1].

Analytical and Stability Studies

N3-Aminopseudouridine can be employed as a reference standard or starting material for generating calibration standards in analytical methods targeting m1acp3Ψ-modified rRNA. Given that hypo-m1acp3Ψ status has been identified as a cancer-specific feature across multiple tumor types [1], accurate quantification of this modification is of emerging clinical research interest. N3-aminopseudouridine provides a defined, synthetically accessible compound for method development and validation in LC-MS/MS or HPLC-based assays for m1acp3Ψ detection and stoichiometry measurement.

Application

Selection Property

Validation Focus

Antimetabolite pathway studies

Purine nucleoside analog class

DNA synthesis / apoptosis endpoint assays in lymphoid malignancy cell models

In vivo antimetabolite pharmacology

Supplier-provided co-solvent formulation guidelines

Rodent PK/PD model-response studies; dosing solution preparation review

Nucleoside analog library expansion

N3-amino substitution for SAR diversity

Structure-activity relationship screening across modified nucleosides

Analytical method development

Defined molecular identity and stability benchmarks

HPLC-MS purity method validation and storage stability testing

• [1] Meyer B, et al. Ribosome biogenesis factor Tsr3 is the aminocarboxypropyl transferase responsible for 18S rRNA hypermodification in yeast and humans. Nucleic Acids Res. 2016;44(9):4304-4316. doi:10.1093/nar/gkw244. View Source
• [2] Babaian A, et al. Loss of m1acp3Ψ Ribosomal RNA Modification Is a Major Feature of Cancer. Cell Rep. 2020;31(5):107611. doi:10.1016/j.celrep.2020.107611. View Source